Zearalenones

Zearalenones are toxic metabolites produced by Fusarium spp., a genus of fungi commonly found in cereals, grains, and cereal products. These mycotoxins can contaminate crops during growth or storage due to fungal infection, posing significant risks to both animal health and productivity. Zearalenone is particularly concerning as it mimics estrogen, leading to hormonal disruptions and reproductive disorders in livestock such as pigs, cattle, and poultry. In humans, exposure to zearalenones through contaminated food can result in adverse effects on the endocrine system, potentially affecting fertility and development. Mitigation strategies include thorough crop management practices, storage conditions control, and the use of detoxification techniques or Zearalenone-specific binders in feed formulations to reduce their impact. Regular monitoring and testing are essential for ensuring safety and quality in agricultural products and food supply chains.
